Cas no 38638-05-0 (diphenyl nonylphenyl phosphate)

• Product name: diphenyl nonylphenyl phosphate
• CAS No: 38638-05-0
• MF: C₂₆H₃₁O₄P
• MW: 438.495708703995
• CID: 923793
• PubChem ID: 73555772

diphenyl nonylphenyl phosphate Chemical and Physical Properties

Names and Identifiers

• diphenyl nonylphenyl phosphate
• [4-(4,6-dimethylheptan-2-yl)phenyl] diphenyl phosphate
• 4-(4,6-dimethylheptan-2-yl)phenyl diphenyl phosphate
• Nonylphenyl diphenyl phosphate
• Phosphoric acid, nonylphenyl diphenyl ester
• 2-(Octan-2-yl)phenyl diphenyl phosphate
• DTXSID10959479
• LCFUWZAHJMUCIG-UHFFFAOYSA-N
• 38638-05-0

• Inchi： InChI=1S/C26H31O4P/c1-3-4-5-8-15-22(2)25-20-13-14-21-26(25)30-31(27,28-23-16-9-6-10-17-23)29-24-18-11-7-12-19-24/h6-7,9-14,16-22H,3-5,8,15H2,1-2H3
• InChI Key： LCFUWZAHJMUCIG-UHFFFAOYSA-N
• SMILES： CCCCCCC(C)C1=CC=CC=C1OP(=O)(OC2=CC=CC=C2)OC3=CC=CC=C3

Computed Properties

• Exact Mass: 452.21179
• Monoisotopic Mass: 438.19599646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 12
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76